Cas no 152-25-0 (Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI))

• Product Name: Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI)
• CAS No: 152-25-0
• MF: C₂₈H₄₄Cl₂N₄O₂
• MW: 539.580565452576
• CID: 180011
• PubChem ID: 9044
• Update Time: 2025-04-19

Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N'-[1,2-dioxo-1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N,N-diethyl-,dichloride (9CI)
• AMMONIUM, (OXALYLBIS(IMINOETHYLENE))BIS(BENZYLDIETHYL-, DICHLORIDE
• (Oxalylbis(iminoethylene))bis(benzyldiethylammonium chloride)
• WIN 3286
• 152-25-0

• Inchi： 1S/C28H42N4O2.2ClH/c1-5-31(6-2,23-25-15-11-9-12-16-25)21-19-29-27(33)28(34)30-20-22-32(7-3,8-4)24-26-17-13-10-14-18-26;;/h9-18H,5-8,19-24H2,1-4H3;2*1H
• InChI Key： RFLYGJKKPYVELY-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C(NCC[N+](CC)(CC)CC1C=CC=CC=1)=O)NCC[N+](CC)(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 493.94
• Monoisotopic Mass: 538.284132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 537
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 62.34